(2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-1-benzofuran-3-one

• IUPAC Name: (2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C15H10O4/c16-11-6-5-9(7-12(11)17)8-14-15(18)10-3-1-2-4-13(10)19-14/h1-8,16-17H/b14-8-
• InChI Key: HCBULGQMULJTCM-ZSOIEALJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CC3=CC(=C(C=C3)O)O)O2
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)/C(=C/C3=CC(=C(C=C3)O)O)/O2
• Molecular Formula: C15H10O4
• Molecular Weight: 254.24 g/mol

Description

The compound “(2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-1-benzofuran-3-one” is a hydroxyaurone that is aurone which is substituted by hydroxy groups at the 3’ and 4’ positions. It shows inhibitory activity against several isoforms of the histone deacetylase complex (HDAC). It has a role as an EC 3.5.1.98 (histone deacetylase) inhibitor. It is a hydroxyaurone and a member of catechols. It is functionally related to a 2’,3,4-trihydroxy-trans-chalcone.

Molecular Structure Analysis

The molecular formula of “(2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-1-benzofuran-3-one” is C15H10O4. The molecular weight is 254.24 g/mol. The IUPAC name is (2 Z )-2- [ (3,4-dihydroxyphenyl)methylidene]-1-benzofuran-3-one. The InChI is InChI=1S/C15H10O4/c16-11-6-5-9 (7-12 (11)17)8-14-15 (18)10-3-1-2-4-13 (10)19-14/h1-8,16-17H/b14-8-.

Physical And Chemical Properties Analysis

The molecular weight of “(2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-1-benzofuran-3-one” is 254.24 g/mol. The XLogP3-AA is 2.9. The compound has 2 hydrogen bond donor count and 4 hydrogen bond acceptor count.

Scientific Research Applications

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Mechanism of Action

Target of Action

The primary target of 2-(3,4-Dihydroxy-benzylidene)-benzofuran-3-one, Sphingosine Kinase Inhibitor V is Sphingosine Kinase 1 (SphK1) . SphK1 is a key enzyme that phosphorylates sphingosine to sphingosine-1-phosphate (S1P), a signaling lipid messenger . Overexpression and activation of SphK1 can promote cancer initiation and progression .

Mode of Action

2-(3,4-Dihydroxy-benzylidene)-benzofuran-3-one, Sphingosine Kinase Inhibitor V acts as a non-competitive and highly-efficient non-lipid SphK1 inhibitor . It robustly inhibits SphK1 activation and induces accumulation of ceramides, without affecting SphK1 expression . The SphK1 activator K6PC-5 or sphingosine-1-phosphate partially inhibits the cell death induced by this compound .

Biochemical Pathways

The action of 2-(3,4-Dihydroxy-benzylidene)-benzofuran-3-one, Sphingosine Kinase Inhibitor V affects the sphingolipid signaling pathway . By inhibiting SphK1, it reduces the formation of S1P, leading to an accumulation of pro-apoptotic ceramide and sphingosine . This compound also concurrently blocks Akt-mTOR activation in primary cells .

Pharmacokinetics

The pharmacokinetic properties of a drug molecule, including absorption, distribution, metabolism, and elimination (adme), significantly impact its bioavailability

Result of Action

2-(3,4-Dihydroxy-benzylidene)-benzofuran-3-one, Sphingosine Kinase Inhibitor V has significant anti-cancer activity. It suppresses cell survival, growth, and proliferation, as well as cell mobility, inducing profound cell death and apoptosis . It also provokes a programmed necrosis cascade in cells, inducing mitochondrial p53-cyclophilin-D-adenine nucleotide translocator-1 (ANT1) complexation, mitochondrial membrane potential collapse, reactive oxygen species production, and the release of lactate dehydrogenase into the medium .